Cas no 946252-88-6 (methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate)

• Product Name: methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate
• CAS No: 946252-88-6
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5443903
• Update Time: 2025-11-01

methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• JUPRFFWQDPVZNG-UHFFFAOYSA-N
• methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Inchi： 1S/C16H19N3O4S/c1-3-4-7-17-13(20)9-19-14(21)11-6-5-10(15(22)23-2)8-12(11)18-16(19)24/h5-6,8H,3-4,7,9H2,1-2H3,(H,17,20)(H,18,24)
• InChI Key： JUPRFFWQDPVZNG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(CC(NCCCC)=O)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Introduction to Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-88-6)

Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate, identified by its CAS number 946252-88-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroquinazoline class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the carbamoyl and sulfanylidene moieties enhances its structural complexity and suggests a broad spectrum of interactions with biological targets.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at developing novel pharmacophores for treating various diseases. The butylcarbamoyl substituent in particular plays a crucial role in modulating the pharmacokinetic properties of the molecule, potentially improving its bioavailability and metabolic stability. This aspect has been extensively studied in the context of drug design, where optimizing substituent effects is key to achieving desired pharmacological outcomes.

In recent years, there has been a growing interest in tetrahydroquinazoline derivatives due to their reported activities against a range of therapeutic targets. For instance, studies have demonstrated that compounds within this class exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The specific arrangement of atoms in Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-88-6) suggests that it may interact with these targets in a unique manner, offering new opportunities for therapeutic intervention.

The sulfanylidene group is another critical feature of this compound, contributing to its reactivity and potential biological activity. This moiety has been shown to participate in various chemical transformations, making it a valuable component in medicinal chemistry. Researchers have explored its utility in designing molecules with enhanced binding affinity and selectivity for biological receptors. The incorporation of the sulfanylidene group into the tetrahydroquinazoline core has been associated with improved pharmacological properties, including increased potency and reduced toxicity.

Current research efforts are focused on elucidating the mechanism of action of Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-88-6). In vitro studies have revealed promising results regarding its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. Additionally, preclinical trials have hinted at its potential efficacy in models of inflammation and cancer. These findings underscore the importance of this compound as a lead molecule for further drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex framework of Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-88-6). These approaches not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

The pharmacological profile of this compound is further supported by computational studies that predict its binding interactions with biological targets. Molecular docking simulations have been used to model the interactions between Methyl 3-(butylcarbamoyl)methyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946252-88-6) and key proteins involved in disease pathways. These simulations provide valuable insights into the molecular basis of its activity and guide experimental validation efforts.

In conclusion, Methyl 3-(butylcarbamoyl)methyl-4-oxyoalkane sulfanylidenetetrahydropyrazolo[1',5':4',5"]pyrazine -7-carboxylic acid methyl ester (CAS No. 946252 -88 -6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutics. Continued investigation into its mechanism of action and optimization through rational drug design principles will likely yield significant advancements in treating various human diseases.